Cas no 649757-58-4 (2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)-)

2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)- structure
649757-58-4 structure
Product Name:2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)-
CAS No:649757-58-4
MF:C11H8FNO2S
MW:237.250124931335
CID:409989
PubChem ID:71377613
Update Time:2025-04-19

2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenecarboxylic acid, 3-amino-4-(4-fluorophenyl)-
    • 3-amino-4-(4-fluorophenyl)thiophene-2-carboxylic acid
    • 649757-58-4
    • DTXSID20800246
    • Inchi: 1S/C11H8FNO2S/c12-7-3-1-6(2-4-7)8-5-16-10(9(8)13)11(14)15/h1-5H,13H2,(H,14,15)
    • InChI Key: QRAMSJKLPNWPPY-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=C1C(=O)O)N)C1C=CC(=CC=1)F

Computed Properties

  • Exact Mass: 237.02604
  • Monoisotopic Mass: 237.02597783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 63.32
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